6-methoxy-1H-pyrrolo[3,2-b]pyridine

• IUPAC Name: 6-methoxy-1H-pyrrolo[3,2-b]pyridine
• InChI: InChI=1S/C8H8N2O/c1-11-6-4-8-7(10-5-6)2-3-9-8/h2-5,9H,1H3
• InChI Key: GQPYXXLBWMVXMR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=CN2)N=C1
• Molecular Formula: C8H8N2O
• DSSTOX Substance ID: DTXSID20676842
• Molecular Weight: 148.16 g/mol
• CAS No.: 1190317-86-2

Description

6-Methoxy-1H-pyrrolo[3,2-b]pyridine is a small molecule that inhibits the function of replicating cells by binding to their DNA.

Molecular Structure Analysis

The linear formula of this compound is C8H8N2O. More detailed information about its molecular structure is not available in the retrieved data.

Chemical Reactions Analysis

This compound has been shown to inhibit the function of replicating cells by binding to their DNA. It has selectivity for cancer cells over normal cells.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

6-methoxy-1H-pyrrolo[3,2-b]pyridine is utilized in the synthesis of various heterocyclic compounds. For instance, its derivatives are used in the creation of Pyrazolo[3,4-d]pyrrolo[2,3-b]pyridine, which are achieved through oxidation processes (El-Nabi, 2004). Additionally, its role in the synthesis of Pyrrolo[2′,3′:4,5]Furo[3,2-c]Pyridine-2-Carboxylic Acids highlights its versatility in generating complex molecular structures (Bencková & Krutošíková, 1997).

Biological Evaluation

In the realm of biomedical research, this compound derivatives have been synthesized and evaluated for various biological properties. One such derivative, 6-amino-1H-pyrrolo[3,2-c]pyridin-4(5H)-one, was synthesized and studied but showed no significant antitumor, antiviral, or antibacterial properties, nor was it a substrate for specific enzymes (Schneller et al., 1984).

Development of Novel Compounds

Researchers have explored the synthesis of novel compounds using this compound derivatives. One study focused on the synthesis of pyrrolylpyridines from alkynes and isothiocyanates, showing the potential of these derivatives in creating new molecules with enhanced properties (Nedolya et al., 2015).

Chemical Reactions and Mechanisms

The compound also plays a significant role in understanding the kinetics and mechanisms of chemical reactions. For example, studies on nitration of heteroaromatic compounds involving 6-methoxy analogues provide insights into the electrophilic substitution processes (Katritzky et al., 1970).

Quantum Studies and NLO Properties

In the field of quantum chemistry and materials science, derivatives of this compound have been synthesized and analyzed for their quantum studies, non-linear optical (NLO) properties, and thermodynamic characteristics. These studies are crucial for the development of advanced materials with specific optical and electronic properties (Halim & Ibrahim, 2022).

Mechanism of Action

Target of Action

The primary target of 6-Methoxy-1H-Pyrrolo[3,2-b]pyridine is the Fibroblast Growth Factor Receptor (FGFR) . FGFR is a family of four distinct isoforms (FGFR1–4) found across various tissue types and expressed to different extents under varying conditions . Abnormal activation of the FGFR signaling pathway plays an essential role in various types of tumors .

Mode of Action

This compound interacts with its targets by inhibiting the FGFR signaling pathway . Upon binding to fibroblast growth factors, the receptor undergoes dimerization and autophosphorylation of tyrosine residues in the cytoplasmic tail, resulting in activation of downstream signaling including RAS–MEK–ERK, PLCg, and PI3K–Akt .

Biochemical Pathways

The compound affects the FGFR signaling pathway, which regulates organ development, cell proliferation and migration, angiogenesis, and other processes . Abnormal activation of this pathway due to amplification, fusion, or missense mutations in the exon of FGFR family members is associated with the progression and development of several cancers .

Result of Action

The compound exhibits potent FGFR inhibitory activity . In vitro, it has been shown to inhibit breast cancer 4T1 cell proliferation and induce apoptosis . Furthermore, it significantly inhibits the migration and invasion of 4T1 cells .

Safety and Hazards

The safety information for 6-Methoxy-1H-pyrrolo[3,2-b]pyridine indicates that it is potentially harmful if swallowed (H302) and may cause an allergic skin reaction (H317). Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eyes, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, evacuating personnel to safe areas, and keeping people away from and upwind of spill/leak.